1-{[(4-methylphenyl)thio]acetyl}-4-(4-nitrophenyl)piperazine

• IUPAC Name: 2-(4-methylphenyl)sulfanyl-1-[4-(4-nitrophenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C19H21N3O3S/c1-15-2-8-18(9-3-15)26-14-19(23)21-12-10-20(11-13-21)16-4-6-17(7-5-16)22(24)25/h2-9H,10-14H2,1H3
• InChI Key: BGLIUSAVULTTKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)N2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H21N3O3S
• Molecular Weight: 371.5 g/mol

Description

1-{[(4-methylphenyl)thio]acetyl}-4-(4-nitrophenyl)piperazine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-{[(4-methylphenyl)thio]acetyl}-4-(4-nitrophenyl)piperazine involves the modulation of serotonin receptors, particularly the 5-HT1A and 5-HT2A subtypes. It has been shown to act as a partial agonist at the 5-HT1A receptor and a full agonist at the 5-HT2A receptor, leading to the activation of downstream signaling pathways.
Biochemical and Physiological Effects:
1-{[(4-methylphenyl)thio]acetyl}-4-(4-nitrophenyl)piperazine has been shown to exhibit various biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of neuronal activity, and the induction of neuroplasticity. It has also been shown to exhibit antidepressant and anxiolytic effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-{[(4-methylphenyl)thio]acetyl}-4-(4-nitrophenyl)piperazine in lab experiments is its high binding affinity towards serotonin receptors, making it a potential candidate for the development of novel drugs for the treatment of neurological disorders. However, one of the limitations is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 1-{[(4-methylphenyl)thio]acetyl}-4-(4-nitrophenyl)piperazine, including the development of more potent and selective compounds, the investigation of its potential therapeutic applications in various neurological disorders, and the exploration of its mechanisms of action at the molecular level. Additionally, the use of advanced imaging techniques may provide new insights into the localization and distribution of this compound in the brain.

Scientific Research Applications

1-{[(4-methylphenyl)thio]acetyl}-4-(4-nitrophenyl)piperazine has been extensively studied for its potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to exhibit strong binding affinity towards serotonin receptors, making it a potential candidate for the treatment of various neurological disorders.